Cas no 58477-88-6 (5-bromanyl-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)

• Product Name: 5-bromanyl-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• CAS No: 58477-88-6
• MF: C₉H₁₁BrN₂O₅
• MW: 307.112575769424
• CID: 1610787
• PubChem ID: 151790
• Update Time: 2025-04-21

5-bromanyl-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromanyl-1-[(2r,4s,5r)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 58477-88-6
• Uridine, 5-(bromo-80Br)-2'-deoxy-
• DTXSID90207167

• Inchi： 1S/C9H11BrN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6+,7+/m0/s1/i10+0
• InChI Key： WOVKYSAHUYNSMH-TUKIMCBCSA-N
• SMILES： [80Br]C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O

Computed Properties

• Exact Mass: 306.98533g/mol
• Monoisotopic Mass: 306.98533g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 99.1Ų